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Compound of Interest

Compound Name: 1-Butoxy-4-ethynylbenzene

CAS No.: 79887-15-3

Cat. No.: B1272918

Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals From the desk of:

A Senior Application Scientist

This document provides an in-depth technical examination of 1-Butoxy-4-ethynylbenzene, a

key organic intermediate. We will explore its fundamental molecular characteristics,

physicochemical properties, and its application in synthetic chemistry, grounded in established

scientific principles.

Part 1: Core Molecular Profile
1-Butoxy-4-ethynylbenzene is a monosubstituted aromatic compound characterized by a

butoxy group and a terminal alkyne (ethynyl group) attached to a benzene ring at para

positions. This unique bifunctional structure makes it a valuable building block in organic

synthesis.

1.1: Molecular Formula and Weight
The precise composition of a molecule is fundamental to all stoichiometric and analytical

considerations. For 1-Butoxy-4-ethynylbenzene, the molecular formula is C₁₂H₁₄O.[1][2][3][4]
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This formula is derived from its structure, which consists of 12 carbon atoms, 14 hydrogen

atoms, and one oxygen atom.

Based on this elemental composition, the calculated molecular weight is 174.24 g/mol .[1][2][3]

[4] This value is crucial for accurate reagent measurement in reaction setups and for

interpretation of mass spectrometry data.

1.2: Structural and Chemical Identifiers
The specific arrangement of atoms and bonds dictates the molecule's reactivity and physical

behavior. The structure is defined by a butoxy ether linkage at one end of the benzene ring and

a reactive ethynyl group at the other.

Table 1: Key Chemical Identifiers

Identifier Value

Molecular Formula C₁₂H₁₄O[1][2][3][4]

Molecular Weight 174.24 g/mol [1][2][3][4]

CAS Number 79887-15-3[2][3][4]

IUPAC Name 1-Butoxy-4-ethynylbenzene[2]

Synonyms
4-Butoxyphenylacetylene, 1-ethynyl-4-

butoxybenzene[1][4]

SMILES CCCCOC1=CC=C(C=C1)C#C[1][2]

InChIKey JMLXBCSKFMMFGF-UHFFFAOYSA-N[1][2][3]

Part 2: Physicochemical Properties and Handling
A thorough understanding of a compound's physical properties is essential for its proper

handling, storage, and use in experimental design.

Table 2: Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.ca/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/p-2695655
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm79887153
https://www.fishersci.com/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/BTB09896DA
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5126310_EN.htm
https://www.fishersci.ca/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/p-2695655
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm79887153
https://www.fishersci.com/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/BTB09896DA
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5126310_EN.htm
https://www.fishersci.ca/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/p-2695655
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm79887153
https://www.fishersci.com/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/BTB09896DA
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5126310_EN.htm
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm79887153
https://www.fishersci.com/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/BTB09896DA
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5126310_EN.htm
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm79887153
https://www.fishersci.ca/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/p-2695655
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5126310_EN.htm
https://www.fishersci.ca/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/p-2695655
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm79887153
https://www.fishersci.ca/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/p-2695655
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm79887153
https://www.fishersci.com/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/BTB09896DA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272918?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance Colorless to yellow liquid

Purity Typically ≥97%

Linear Formula CH₃(CH₂)₃OC₆H₄C≡CH[3]

Note: Specific properties like boiling point and density can vary based on purity and

measurement conditions. Always refer to the supplier's specific documentation.

Part 3: Application in Synthetic Chemistry: A
Methodological Perspective
The terminal alkyne of 1-Butoxy-4-ethynylbenzene is its most reactive site, making it an ideal

substrate for a variety of carbon-carbon bond-forming reactions. Its utility is particularly

pronounced in metal-catalyzed cross-coupling reactions.

3.1: The Sonogashira Coupling: A Case Study
The Sonogashira coupling, a reaction between a terminal alkyne and an aryl or vinyl halide, is

a cornerstone of modern organic synthesis for creating substituted alkynes. The choice of this

reaction is driven by its high efficiency and functional group tolerance. 1-Butoxy-4-
ethynylbenzene is an excellent substrate for this transformation.

Experimental Rationale: The reaction requires a dual catalytic system. A palladium catalyst

facilitates the main cross-coupling cycle, while a copper(I) co-catalyst is essential for the

activation of the alkyne. A base is required to neutralize the hydrogen halide byproduct, driving

the reaction to completion.
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Reactants & Solvent

Catalytic System

Reaction Process Workup & Purification1-Butoxy-4-ethynylbenzene

Combine reactants under inert atmosphere (N₂ or Ar)

Aryl Halide (Ar-X)

Anhydrous Solvent (e.g., Toluene/Et3N)

Palladium Catalyst (e.g., Pd(PPh₃)₄)

Copper(I) Iodide (CuI)

Amine Base (e.g., Et₃N)

Stir at specified temperature (e.g., 25-70°C) Monitor progress via TLC or GC-MS Filter and concentrate Purify via column chromatography
Final Product

(Ar-C≡C-C₆H₄-OBu)

Click to download full resolution via product page

Caption: Workflow for a typical Sonogashira cross-coupling reaction.

Protocol: Synthesis of a Disubstituted Alkyne

Vessel Preparation: A round-bottom flask is flame-dried under vacuum and backfilled with an

inert gas (e.g., Nitrogen or Argon). This is a critical step to prevent oxygen from deactivating

the palladium catalyst.
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Reagent Loading: To the flask, add the aryl halide (1.0 eq), palladium catalyst (e.g.,

Pd(PPh₃)₄, 0.02-0.05 eq), and copper(I) iodide (0.05-0.10 eq).

Solvent and Base Addition: Anhydrous solvent (e.g., toluene) and an amine base (e.g.,

triethylamine, 2-3 eq) are added via syringe. The mixture is stirred to ensure dissolution.

Substrate Addition: 1-Butoxy-4-ethynylbenzene (1.1-1.2 eq) is added dropwise to the

stirred solution. The slight excess ensures complete consumption of the potentially more

valuable aryl halide.

Reaction Execution: The reaction is stirred at the appropriate temperature (ranging from

room temperature to 70°C, depending on the reactivity of the halide) and monitored.

Workup: Upon completion, the reaction mixture is cooled, filtered to remove the amine salt

byproduct, and the solvent is removed under reduced pressure.

Purification: The crude residue is purified by flash column chromatography on silica gel to

isolate the pure coupled product.

This self-validating protocol includes monitoring steps (TLC/GC-MS) to ensure the reaction

proceeds as expected before committing to the purification stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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